Cas no 53897-27-1 (Butanamide, 4-cyano-)

• Product Name: Butanamide, 4-cyano-
• CAS No: 53897-27-1
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 356106
• PubChem ID: 534243
• Update Time: 2025-04-19

Butanamide, 4-cyano- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-cyano-
• 4-cyanobutanamide
• AKOS006340723
• SCHEMBL3106710
• 4-Cyano-butanamide
• 4-Cyanobutyramide
• 53897-27-1
• DTXSID60336514
• NHMAWNBVHVQDPU-UHFFFAOYSA-N

• Inchi： 1S/C5H8N2O/c6-4-2-1-3-5(7)8/h1-3H2,(H2,7,8)
• InChI Key： NHMAWNBVHVQDPU-UHFFFAOYSA-N
• SMILES： O=C(CCCC#N)N

Computed Properties

• Exact Mass: 112.06374
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.9
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides